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Compound of Interest

Compound Name: (R)-(-)-VAPOL hydrogenphosphate

CAS No.: 871130-18-6

Cat. No.: B2570527

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Catalyst Overview and Mechanism of
Action
(R)-(-)-VAPOL hydrogenphosphate is a powerful and versatile chiral Brønsted acid

organocatalyst used in a variety of asymmetric transformations.[1] Its unique structure,

featuring a "vaulted" biaryl backbone, creates a sterically hindered and electronically distinct

chiral environment. This architecture sets it apart from the more common BINOL-derived

phosphoric acids, often leading to superior reactivity and enantioselectivity in specific reactions.

[2]

The catalyst operates through a bifunctional mechanism. The highly acidic proton of the

phosphate group (pKa ≈ 1.13) activates an electrophilic substrate, such as an imine or

aziridine, by protonation. Simultaneously, the resulting conjugate base, specifically the

phosphoryl oxygen, can act as a hydrogen bond acceptor, orienting the nucleophile within the

catalyst's well-defined chiral pocket. This dual activation and organization of the transition state

is the key to its high efficiency and stereocontrol.
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Structural Features
The defining characteristic of VAPOL (Vaulted Biaryl Phosphate) is its rigid, C2-symmetric

framework composed of two phenanthrene units. This structure creates a deep chiral cleft

where the catalytic phosphate group resides.
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Caption: Key structural components of the VAPOL hydrogenphosphate catalyst.
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Section 2: Physicochemical Properties and
Handling
Proper handling and storage are critical for maintaining the catalytic activity and long-term

stability of (R)-(-)-VAPOL hydrogenphosphate.

Property Value Source(s)

CAS Number 871130-18-6 [3]

Molecular Formula C₄₀H₂₅O₄P [3]

Molecular Weight 600.60 g/mol [3]

Appearance White to off-white solid

Melting Point >300 °C

Storage

Store at 4°C, protect from light,

under inert gas (Nitrogen or

Argon)

[3]

Solubility: The catalyst is generally soluble in chlorinated solvents (e.g., Dichloromethane,

Chloroform), ethers (e.g., Diethyl ether), and some aromatic solvents (e.g., Toluene). It has

limited solubility in non-polar alkanes like pentane or hexane.

Safety Precautions:

Wear standard personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat.

Handle the solid powder in a well-ventilated area or fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Section 3: Core Applications in Asymmetric
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(R)-(-)-VAPOL hydrogenphosphate has proven effective in a range of important asymmetric

reactions. Its unique steric profile makes it a valuable catalyst to screen, especially when

BINOL-based catalysts provide suboptimal results.[2]

Key Applications Include:

Desymmetrization of meso-Aziridines: Enantioselective ring-opening of meso-aziridines with

various nucleophiles (e.g., thiols, azides) to produce valuable chiral β-amino thioethers or

vicinal diamines.[4][5]

Pictet-Spengler Reactions: Catalyzes the cyclization of β-arylethylamines with aldehydes or

ketones to form chiral tetrahydroisoquinolines and β-carbolines, which are common scaffolds

in natural products and pharmaceuticals.[6][7]

Addition to Imines: Promotes the enantioselective addition of nucleophiles like sulfonamides

or imides to imines, yielding protected aminals.

Asymmetric aza-Darzens Aziridine Synthesis: Facilitates the synthesis of chiral aziridines.

The following table summarizes representative data for some of these applications.
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Reaction
Type
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Example

Nucleoph
ile

Cat.
Loading
(mol%)

Solvent Yield (%) ee (%)
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N/A
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Pictet-

Spengler[1

]

Tryptamine Aldehyde 5-10
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thane
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Section 4: Detailed Experimental Protocols
Protocol 4.1: Gram-Scale Synthesis of (R)-(-)-VAPOL
Hydrogenphosphate[3]
This protocol allows for the convenient in-house preparation of the catalyst from commercially

available (R)-VAPOL, making it highly accessible.[2]

Materials:

(R)-VAPOL (1.0 eq)

Phosphorus oxychloride (POCl₃, 1.1 eq)

Anhydrous Pyridine

Deionized Water

Dichloromethane (DCM)
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Pentane or Hexane

Procedure:

Setup: Flame-dry a 100 mL one-neck round-bottomed flask equipped with a magnetic stir

bar. Allow it to cool to room temperature under an inert atmosphere (Argon or Nitrogen).

Dissolution: Add (R)-VAPOL (e.g., 6.00 g, 11.15 mmol) to the flask, followed by anhydrous

pyridine (e.g., 25.0 mL). Stir the mixture until the (R)-VAPOL is completely dissolved,

resulting in a clear, intense yellow solution.

Cooling: Place the flask in an ice-water bath and stir the solution at 0 °C for 20 minutes.

Reagent Addition: Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled

solution via syringe over 10-15 minutes. Causality Note: Slow addition is crucial to control

the exothermic reaction and prevent the formation of side products.

Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for

6 hours.

Hydrolysis: Cool the flask back to 0 °C in an ice bath. Slowly and carefully add deionized

water to quench the reaction and hydrolyze the intermediate dichlorophosphate. Safety Note:

This is an exothermic step. Allow the mixture to warm to room temperature and stir for an

additional 2 hours.

Workup & Purification:

Transfer the mixture to a separatory funnel and dilute with DCM.

Wash sequentially with aqueous HCl (1M), water, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product is purified by repeated precipitation: dissolve the solid in a minimal

amount of DCM and add pentane or hexane to precipitate the white solid catalyst. Repeat

this process 6-7 times to ensure complete removal of residual pyridine.[1]
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Drying: Dry the purified white solid under high vacuum (0.1 mmHg) overnight to yield (R)-(-)-
VAPOL hydrogenphosphate (typically in 84–90% yield).[1][2]

Protocol 4.2: General Procedure for a Catalytic Reaction
This workflow provides a general framework for setting up a reaction using (R)-(-)-VAPOL
hydrogenphosphate.

Caption: Standard workflow for an asymmetric reaction catalyzed by VAPOL

hydrogenphosphate.

Protocol 4.3: Example - Asymmetric Desymmetrization
of meso-N-Benzoyl-cyclohexene Aziridine[6]
This protocol details the ring-opening of a common meso-aziridine with an aromatic thiol.

Materials:

meso-N-Benzoyl-cyclohexene aziridine (1.0 eq)

4-Methoxythiophenol (1.2 eq)

(R)-(-)-VAPOL hydrogenphosphate (0.1 eq, 10 mol%)

Anhydrous diethyl ether (Et₂O)

Silica gel for chromatography

Procedure:

Setup: To a flame-dried vial under an Argon atmosphere, add (R)-(-)-VAPOL
hydrogenphosphate (0.1 mmol).

Reagent Addition: Add anhydrous diethyl ether (2.0 mL), followed by the meso-aziridine (1.0

mmol). Stir for 5 minutes.

Initiation: Add 4-methoxythiophenol (1.2 mmol) to the solution.
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Reaction: Stir the reaction at room temperature and monitor its progress by Thin Layer

Chromatography (TLC).

Purification: Upon completion, concentrate the reaction mixture directly onto silica gel. Purify

the product via flash column chromatography to afford the chiral β-aminothioether.

Analysis: Determine the enantiomeric excess of the purified product by chiral High-

Performance Liquid Chromatography (HPLC).[9][10]

Section 5: Analytical Methods
Reaction Monitoring: Progress can be conveniently tracked using TLC, staining with potassium

permanganate or visualizing under UV light. For more quantitative analysis, GC-MS or LC-MS

are recommended.

Determination of Enantiomeric Excess (ee%): The most reliable method for determining the

enantiomeric purity of the product is through chiral chromatography.[9]

Chiral HPLC/SFC: High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid

Chromatography (SFC) using a chiral stationary phase (CSP) is the gold standard.

Polysaccharide-based columns (e.g., Chiralpak® series) are often effective.[9][10]

Method Development: A screening of different chiral columns and mobile phase systems

(e.g., hexane/isopropanol mixtures) is typically required to achieve baseline separation of the

enantiomers.

NMR with Chiral Solvating Agents: (R)-(-)-VAPOL hydrogenphosphate itself can be used

as a chiral solvating agent to determine the ee% of chiral amines and acids by NMR

spectroscopy, as it can induce chemical shift differences between the enantiomers in the

spectrum.[1]

Section 6: Troubleshooting & Expert Insights
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Issue Potential Cause(s) Suggested Solution(s)

Low Yield

- Inactive catalyst (moisture

contamination).- Poor

substrate reactivity.-

Insufficient reaction time.

- Ensure catalyst is handled

and stored under inert

conditions.- Increase reaction

temperature or catalyst

loading.- Extend reaction time

and monitor carefully.

Low Enantioselectivity (ee%)

- Reaction temperature is too

high.- Competing non-

catalyzed background

reaction.- Incorrect solvent

choice.

- Lower the reaction

temperature (e.g., from RT to 0

°C or -20 °C) to favor the

catalyzed pathway.- Increase

catalyst loading to accelerate

the chiral pathway over the

background reaction.- Screen

different solvents; less polar

solvents can sometimes

enhance stereocontrol.

Poor Catalyst Solubility

- Incorrect solvent.- Residual

impurities in synthesized

catalyst.

- Use chlorinated solvents like

DCM or chloroform.- Ensure

the catalyst is thoroughly

purified via the precipitation

method described in Protocol

4.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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